N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide

• IUPAC Name: N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C16H19N3O2S/c1-11-18-19-15(22-11)6-8-17-16(20)13-7-9-21-14-5-3-2-4-12(14)10-13/h2-5,13H,6-10H2,1H3,(H,17,20)
• InChI Key: MRIMLAZFCGCRRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CCNC(=O)C2CCOC3=CC=CC=C3C2
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

This compound belongs to a class of chemicals that incorporate elements like thiadiazole and benzoxepine, known for their potential in various applications due to their unique structural and chemical properties.

Synthesis Analysis

• The synthesis of related compounds often involves cyclization reactions, as seen in the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate (Tang Li-jua, 2015).
• Another example includes the synthesis of derivatives using reactions like dehydrosulfurization, as in the case of 2,4-dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide (V. V. Pavlova et al., 2022).

Molecular Structure Analysis

• Structural analysis often involves spectroscopic methods like IR, NMR, and MS. These techniques help in confirming the molecular structure of synthesized compounds, as seen in the studies of similar compounds (Shailee V. Tiwari et al., 2017).

Chemical Reactions and Properties

• Chemical properties of related compounds can be diverse, depending on the functional groups and molecular structure. For instance, reactions like condensation are common in synthesizing benzodiazepine derivatives (A. Shaabani et al., 2009).

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of synthetic chemistry has explored the synthesis of compounds incorporating thiadiazole scaffolds, which are structurally related to N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide. For instance, studies have developed methods for synthesizing thiadiazole derivatives with potential biological activity, emphasizing the importance of such scaffolds in generating compounds with varied therapeutic potentials (Tiwari et al., 2017). This suggests the significance of exploring innovative synthetic routes and chemical transformations to enhance the utility and application of compounds like N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide in scientific research.

Potential Biological and Medicinal Applications

Thiadiazole derivatives, similar to the compound of interest, have been investigated for their biological and medicinal applications. Research has demonstrated that such compounds exhibit promising anticancer activity against various human cancer cell lines, providing a basis for the development of novel therapeutic agents (Tiwari et al., 2017). The structural features inherent in thiadiazole derivatives, including potential modifications to the N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide molecule, could thus be leveraged to explore and enhance their biological activities.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some 1,3,4-thiadiazole derivatives have been found to have antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some 1,3,4-thiadiazole derivatives are known to be toxic if ingested.

Future Directions

The future research directions for this compound could include further investigation into its potential biological activities, optimization of its synthesis process, and exploration of its potential applications in various fields.